1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea

• IUPAC Name: 1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea
• InChI: InChI=1S/C16H24N2O3/c1-21-15-9-5-8-14(15)18-16(20)17-13(11-19)10-12-6-3-2-4-7-12/h2-4,6-7,13-15,19H,5,8-11H2,1H3,(H2,17,18,20)/t13-,14?,15?/m0/s1
• InChI Key: VXYKBBRWFBRBPN-NFOMZHRRSA-N
• Canonical SMILES: COC1CCCC1NC(=O)NC(CC2=CC=CC=C2)CO
• Isomeric SMILES: COC1CCCC1NC(=O)N[C@@H](CC2=CC=CC=C2)CO
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea, also known as MK-0524A, is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Mechanism of Action

The mechanism of action of 1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea involves the inhibition of COX-2 activity. COX-2 is an enzyme that is involved in the production of inflammatory prostaglandins. By inhibiting the activity of COX-2, 1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea can reduce inflammation and pain.
Biochemical and Physiological Effects:
1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea has a variety of biochemical and physiological effects. In addition to its anti-inflammatory properties, this compound has been shown to have analgesic effects. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea in lab experiments is that it has been extensively studied, and its mechanism of action is well understood. This makes it a useful tool for researchers who are studying inflammation and pain. However, one of the limitations of using this compound is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of its potential applications in the treatment of neurodegenerative diseases. Finally, researchers may also explore the potential of 1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea as a tool for studying the role of COX-2 in inflammation and pain.

Synthesis Methods

The synthesis method of 1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea involves the reaction of 2-methoxycyclopentanone with ethyl chloroformate to form 2-methoxycyclopentyl chloroformate. This intermediate is then reacted with (S)-(+)-3-phenyl-2-hydroxypropanol in the presence of triethylamine to form the corresponding carbamate. Finally, the carbamate is treated with urea to produce 1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea.

Scientific Research Applications

1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising applications of this compound is in the treatment of inflammation. Studies have shown that 1-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-3-(2-methoxycyclopentyl)urea can inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory prostaglandins. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis.